Cas no 1227607-10-4 (3-Chloro-6-(chloromethyl)-2-methoxypyridine)

• Product Name: 3-Chloro-6-(chloromethyl)-2-methoxypyridine
• CAS No: 1227607-10-4
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 5065991
• Update Time: 2025-10-18

3-Chloro-6-(chloromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(chloromethyl)-2-methoxypyridine

• Inchi： 1S/C7H7Cl2NO/c1-11-7-6(9)3-2-5(4-8)10-7/h2-3H,4H2,1H3
• InChI Key： RUNMBXXPXZJZFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CCl)=NC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-6-(chloromethyl)-2-methoxypyridine

3-Chloro-6-(Chloromethyl)-2-Methoxypyridine (CAS 1227607-10-4): A Comprehensive Overview of Synthesis, Applications, and Emerging Research

3-Chloro-6-(chloromethyl)-methoxypyridine (CAS 1227607-10-4) is a halogenated pyridine derivative with a unique structural configuration that positions it as a versatile intermediate in pharmaceutical synthesis, agrochemical development, and material science research. Its molecular formula, C₈H₇Cl₃O, reflects the presence of three chlorine atoms strategically placed at the 3-, 6-, and methoxy-substituted positions. This compound’s reactivity stems from its chloromethyl group (-CH₂Cl) and methoxy substituent (-OCH₃), which enable diverse functionalization pathways. Recent advancements in synthetic methodologies have further expanded its utility in biosynthetic engineering, particularly in the design of enzyme inhibitors and targeted drug delivery systems.

The physical properties of this compound are critical to its applicability. With a reported melting point of approximately 58–60°C and a boiling point exceeding 350°C under standard conditions, it exhibits thermal stability suitable for high-throughput screening processes. Its solubility profile—moderate solubility in polar organic solvents like dichloromethane and N,N-dimethylformamide (DMF), coupled with limited aqueous solubility—aligns with requirements for organic phase reactions common in multiphase catalysis systems. These characteristics make it amenable to scalable synthesis protocols while minimizing waste generation, a priority in modern sustainable chemistry initiatives.

Synthetic strategies for this compound have evolved significantly over the past decade. Traditional approaches involved the chlorination of substituted pyridines under harsh conditions, but recent studies emphasize greener alternatives. For instance, a 2023 publication in Green Chemistry Letters & Reviews